Ethyl Arachidonate
Ethyl Arachidonate
Arachidonic acid is the keystone essential fatty acid at the origin of the arachidonic acid cascade. It is converted by cyclooxygenase, lipoxygenase, and epoxygenase enzymes into more than one hundred fifty different potent primary autacoid metabolites in species ranging from fungi to plants to mammals. Arachidonic acid is stored in tissue phospholipids in esterified form, where it comprises a small but critically controlled percentage of the polyunsaturated fatty acid pool. Arachidonic acid ethyl ester is a more lipophilic form of arachidonic acid that can be incorporated into dietary regimens or fed to cultured cells as a source of exogenous arachidonate. It is one of the fatty acid ethyl esters that increase cytosolic Ca Whereas arachidonic acid inhibits dopamine uptake, the ethyl esterified version does not retain this property.
Brand Name:
Vulcanchem
CAS No.:
1808-26-0
VCID:
VC0142179
InChI:
InChI=1S/C22H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h8-9,11-12,14-15,17-18H,3-7,10,13,16,19-21H2,1-2H3/b9-8-,12-11-,15-14-,18-17-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCC
Molecular Formula:
C22H36O2
Molecular Weight:
332.5 g/mol
Ethyl Arachidonate
CAS No.: 1808-26-0
Reference Standards
VCID: VC0142179
Molecular Formula: C22H36O2
Molecular Weight: 332.5 g/mol
| CAS No. | 1808-26-0 |
|---|---|
| Product Name | Ethyl Arachidonate |
| Molecular Formula | C22H36O2 |
| Molecular Weight | 332.5 g/mol |
| IUPAC Name | ethyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate |
| Standard InChI | InChI=1S/C22H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h8-9,11-12,14-15,17-18H,3-7,10,13,16,19-21H2,1-2H3/b9-8-,12-11-,15-14-,18-17- |
| Standard InChIKey | SNXPWYFWAZVIAU-GKFVBPDJSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OCC |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCC |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCC |
| Appearance | Assay:>98%A solution in ethanol |
| Description | Arachidonic acid is the keystone essential fatty acid at the origin of the arachidonic acid cascade. It is converted by cyclooxygenase, lipoxygenase, and epoxygenase enzymes into more than one hundred fifty different potent primary autacoid metabolites in species ranging from fungi to plants to mammals. Arachidonic acid is stored in tissue phospholipids in esterified form, where it comprises a small but critically controlled percentage of the polyunsaturated fatty acid pool. Arachidonic acid ethyl ester is a more lipophilic form of arachidonic acid that can be incorporated into dietary regimens or fed to cultured cells as a source of exogenous arachidonate. It is one of the fatty acid ethyl esters that increase cytosolic Ca Whereas arachidonic acid inhibits dopamine uptake, the ethyl esterified version does not retain this property. |
| Synonyms | (5Z,8Z,11Z,14Z)-5,8,11,14-Eicosatetraenoic Acid Ethyl Ester; (all-Z)-5,8,11,14-Eicosatetraenoic Acid Ethyl Ester; Arachidonic Acid Ethyl Ester; |
| PubChem Compound | 5367369 |
| Last Modified | Nov 11 2021 |
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